Cas no 2034596-98-8 (4-(2-methyl-1,3-oxazol-4-yl)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide)
4-(2-methyl-1,3-oxazol-4-yl)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-methyl-1,3-oxazol-4-yl)-N-[(2-thiophen-3-ylpyridin-3-yl)methyl]benzenesulfonamide
- 4-(2-methyloxazol-4-yl)-N-((2-(thiophen-3-yl)pyridin-3-yl)methyl)benzenesulfonamide
- 4-(2-methyl-1,3-oxazol-4-yl)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide
-
- Inchi: 1S/C20H17N3O3S2/c1-14-23-19(12-26-14)15-4-6-18(7-5-15)28(24,25)22-11-16-3-2-9-21-20(16)17-8-10-27-13-17/h2-10,12-13,22H,11H2,1H3
- InChI Key: YTLNRYMEZMZABA-UHFFFAOYSA-N
- SMILES: S(C1C([H])=C([H])C(C2=C([H])OC(C([H])([H])[H])=N2)=C([H])C=1[H])(N([H])C([H])([H])C1C([H])=C([H])C([H])=NC=1C1=C([H])SC([H])=C1[H])(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 604
- XLogP3: 3.1
- Topological Polar Surface Area: 122
4-(2-methyl-1,3-oxazol-4-yl)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6515-0524-2μmol |
4-(2-methyl-1,3-oxazol-4-yl)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide |
2034596-98-8 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6515-0524-5μmol |
4-(2-methyl-1,3-oxazol-4-yl)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide |
2034596-98-8 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6515-0524-10μmol |
4-(2-methyl-1,3-oxazol-4-yl)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide |
2034596-98-8 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6515-0524-20μmol |
4-(2-methyl-1,3-oxazol-4-yl)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide |
2034596-98-8 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6515-0524-1mg |
4-(2-methyl-1,3-oxazol-4-yl)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide |
2034596-98-8 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6515-0524-2mg |
4-(2-methyl-1,3-oxazol-4-yl)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide |
2034596-98-8 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6515-0524-3mg |
4-(2-methyl-1,3-oxazol-4-yl)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide |
2034596-98-8 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6515-0524-4mg |
4-(2-methyl-1,3-oxazol-4-yl)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide |
2034596-98-8 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6515-0524-5mg |
4-(2-methyl-1,3-oxazol-4-yl)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide |
2034596-98-8 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6515-0524-10mg |
4-(2-methyl-1,3-oxazol-4-yl)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide |
2034596-98-8 | 10mg |
$79.0 | 2023-09-08 |
4-(2-methyl-1,3-oxazol-4-yl)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 4-(2-methyl-1,3-oxazol-4-yl)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide
Introduction to 4-(2-methyl-1,3-oxazol-4-yl)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide (CAS No. 2034596-98-8)
4-(2-methyl-1,3-oxazol-4-yl)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide, identified by its CAS number 2034596-98-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This molecule represents a fusion of multiple pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and therapeutic applications.
The structural framework of this compound incorporates several key functional groups that contribute to its unique chemical properties and biological activity. The presence of a benzene-1-sulfonamide moiety suggests potential interactions with biological targets, while the 2-methyl-1,3-oxazole ring introduces additional complexity and may enhance binding affinity. Furthermore, the thiophen-3-yl and pyridin-3-yl substituents add layers of specificity, which are often exploited in the design of bioactive molecules.
In recent years, there has been a surge in interest regarding heterocyclic compounds due to their diverse biological activities and structural versatility. The 1,3-oxazole scaffold, in particular, has been extensively studied for its role in various pharmacological contexts. Research has demonstrated that oxazole derivatives can exhibit antimicrobial, anti-inflammatory, and even anticancer properties. The incorporation of a 2-methyl substituent into this scaffold may further modulate these effects, leading to novel therapeutic agents.
The sulfonamide group is another critical component of this molecule. Sulfonamides are well-known for their broad spectrum of biological activities, including antibacterial, antiviral, and anti-inflammatory effects. The combination of a sulfonamide moiety with the aforementioned heterocyclic system could lead to the development of drugs with enhanced efficacy and reduced side effects. This concept aligns with current trends in medicinal chemistry where structure-based drug design is employed to optimize pharmacokinetic and pharmacodynamic properties.
Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of complex molecules with biological targets more accurately. By leveraging molecular docking simulations and quantum mechanical calculations, scientists can gain insights into how 4-(2-methyl-1,3-oxazol-4-yl)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide might interact with proteins or enzymes involved in disease pathways. Such computational studies have already shown promise in identifying lead compounds for further experimental validation.
The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex core structure efficiently. The introduction of the thiophen-3-yl and pyridin-3-y]methyl groups necessitates careful selection of reagents and catalysts to minimize side reactions. These synthetic challenges highlight the importance of expertise in organic chemistry when working with such intricate molecules.
In the context of drug discovery, the potential applications of 4-(2-methyl-l,3-o xazol-l -4 -y l)-N-{[2-(thiophen - 3 - y l)pyridin - 3 - y l)methyl}benzene-l-sulfonamide are vast. Preliminary studies have suggested that it may exhibit inhibitory activity against certain kinases or enzymes implicated in cancer progression. Additionally, its structural features could make it a valuable tool for developing treatments against inflammatory diseases or infectious agents. As research progresses, further characterization will be necessary to fully elucidate its therapeutic potential.
The role of natural product-inspired scaffolds cannot be overstated in modern drug design. Many successful drugs on the market today are derived from natural compounds that have been modified through chemical synthesis. The oxazole ring is one such motif that has been inspired by natural products and subsequently adapted for medicinal use. By combining this scaffold with other pharmacologically relevant groups like sulfonamides and thiophene derivatives,4-(2-methyl-l , 3 - oxazol - 4 - y l)-N-{[2-(thiophen - 3 - y l)pyridin - 3 - y l)methyl}benzene-l-sulfonamide exemplifies how synthetic chemists can create novel molecules with tailored biological activities.
As our understanding of disease mechanisms continues to evolve, so does our approach to drug development. Targeting specific protein-protein interactions or modulating signaling pathways requires molecules with high selectivity and affinity. The complex architecture of 4-(2-methyl-l , 3 - oxazol - 4 - y l)-N-{[2-(thiophen - 3 - y l)pyridin - 3 - y l)methyl}benzene-l-sulfonamide positions it as a candidate for such applications. Future studies will likely focus on optimizing its properties through structure-based design or using it as a scaffold for library synthesis to identify more potent derivatives.
The pharmaceutical industry is increasingly investing in innovative technologies to accelerate drug discovery pipelines. High-throughput screening (HTS), bioprinting techniques,and artificial intelligence-driven molecular design are just a few examples of how traditional methods are being augmented or replaced by cutting-edge approaches. Compounds like 4-(2-methyl-l , 3 - oxazol - 4 - y l)-N-{[2-(thiophen - 3 - y l)pyridin - 3 - y l)methyl}benzene-l-sulfonamide, with their multifaceted structural features,are well-suited for these modern methodologies, offering opportunities for rapid optimization and validation.
In conclusion,4-(2-methyl-l , 3-o xazol-l -(l )y l)-N-{[2-(thiophen-l -(y ]methyl}benzene-l-sulfonamide (CAS No.l2034596--98--8) represents an exciting frontier in pharmaceutical research . Its unique structural composition,combined with emerging advancements in synthetic chemistry, computational biology,and drug discovery technologies,makes it a compelling subject for further investigation . As scientists continue to explore its potential,this compound holds promise not only as an individual therapeutic agent but also as inspiration for future generations of bioactive molecules .
2034596-98-8 (4-(2-methyl-1,3-oxazol-4-yl)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)